Einecs 278-935-0
Overview
Description
Einecs 278-935-0 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number, which helps in tracking and regulating its use in various industries.
Preparation Methods
The preparation methods for Einecs 278-935-0 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. Industrial production methods may vary, but they generally follow standardized protocols to achieve consistent quality and yield .
Chemical Reactions Analysis
Einecs 278-935-0 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the desired outcome. Major products formed from these reactions are typically analyzed to ensure they meet the required specifications .
Scientific Research Applications
Einecs 278-935-0 has a wide range of scientific research applications. It is used in chemistry for various synthesis processes, in biology for studying cellular mechanisms, in medicine for developing new drugs, and in industry for manufacturing different products. Its versatility makes it a valuable compound in multiple fields .
Mechanism of Action
The mechanism of action of Einecs 278-935-0 involves its interaction with specific molecular targets and pathways. These interactions can lead to various effects, depending on the context in which the compound is used. Understanding these mechanisms is crucial for optimizing its applications in research and industry .
Comparison with Similar Compounds
Einecs 278-935-0 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable molecular structures or functional groups.
Properties
CAS No. |
78525-16-3 |
|---|---|
Molecular Formula |
C24H45N5O6 |
Molecular Weight |
499.6 g/mol |
IUPAC Name |
ethyl (2S)-5-(diaminomethylideneamino)-2-(undecanoylamino)pentanoate;5-oxopyrrolidine-2-carboxylic acid |
InChI |
InChI=1S/C19H38N4O3.C5H7NO3/c1-3-5-6-7-8-9-10-11-14-17(24)23-16(18(25)26-4-2)13-12-15-22-19(20)21;7-4-2-1-3(6-4)5(8)9/h16H,3-15H2,1-2H3,(H,23,24)(H4,20,21,22);3H,1-2H2,(H,6,7)(H,8,9)/t16-;/m0./s1 |
InChI Key |
YNVFNJPIGOYERD-NTISSMGPSA-N |
Isomeric SMILES |
CCCCCCCCCCC(=O)N[C@@H](CCCN=C(N)N)C(=O)OCC.C1CC(=O)NC1C(=O)O |
Canonical SMILES |
CCCCCCCCCCC(=O)NC(CCCN=C(N)N)C(=O)OCC.C1CC(=O)NC1C(=O)O |
Origin of Product |
United States |
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